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Compound of Interest

Compound Name: 2,6-Bis(aminomethyl)phenol

Cat. No.: B15370475 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,6-Bis(aminomethyl)phenol

This guide provides comprehensive safety precautions and handling guidelines for 2,6-
Bis(aminomethyl)phenol, intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's hazard profile, proper handling

procedures, emergency responses, and disposal methods to ensure a safe laboratory

environment.

Chemical Identification and Properties
2,6-Bis(aminomethyl)phenol is an organic compound featuring a phenol core with two

aminomethyl substituents. Understanding its physical and chemical properties is fundamental

to its safe handling.
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Property Value Reference

CAS Number 683199-06-6 [1][2]

Molecular Formula C₈H₁₂N₂O [1]

Molecular Weight 152.194 g/mol [1]

Appearance
Varies; may be a clear solution

or solid
[1]

logP 1.71020 [1]

PSA (Polar Surface Area) 72.27000 Å² [1]

Hazard Identification and Classification
While specific GHS classification for 2,6-Bis(aminomethyl)phenol is not universally available,

the hazards can be inferred from its structural components: a phenol group and amino groups.

Phenols are known to be corrosive and toxic, capable of causing severe skin burns and

systemic effects upon absorption.[3][4] Amines can also be corrosive and irritating.[5]

Therefore, this compound should be handled as a hazardous substance.

Anticipated GHS Hazard Statements:

H302: Harmful if swallowed.[5][6]

H314: Causes severe skin burns and eye damage.[7]

H317: May cause an allergic skin reaction.[6]

H318: Causes serious eye damage.[7]

H332: Harmful if inhaled.

H373: May cause damage to organs through prolonged or repeated exposure.[8]

Anticipated GHS Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[9]
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

P405: Store locked up.[6]

Experimental Protocol: Safe Weighing and Solution
Preparation
This protocol outlines the methodology for safely handling 2,6-Bis(aminomethyl)phenol
during routine laboratory procedures such as weighing and dissolving the compound.

Objective: To accurately weigh a specified amount of 2,6-Bis(aminomethyl)phenol and

prepare a stock solution while minimizing exposure risk.

Materials:

2,6-Bis(aminomethyl)phenol

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with stopper

Beakers
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Pipettes

Personal Protective Equipment (see Section 4)

Methodology:

Preparation:

Ensure a chemical fume hood is operational and certified.

Designate a specific area within the fume hood for handling the compound.

Don all required PPE, including a lab coat, chemical splash goggles, a face shield, and

double-layered gloves (e.g., nitrile inner, neoprene or butyl rubber outer).[10]

Assemble all necessary equipment (balance, glassware, etc.) inside the fume hood.

Weighing:

Carefully open the container of 2,6-Bis(aminomethyl)phenol inside the fume hood.

Using a clean spatula, transfer the approximate amount of the solid to a tared weighing

boat on the analytical balance. Avoid creating dust.[11]

Record the exact weight.

Securely close the primary container.

Solution Preparation:

Transfer the weighed solid into the volumetric flask.

Add a small amount of the desired solvent to the flask to dissolve the solid, swirling gently.

Once dissolved, add the solvent to the calibration mark.

Stopper the flask and invert several times to ensure a homogenous solution.

Cleanup and Disposal:
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Clean the spatula and any contaminated surfaces with an appropriate solvent and then

soap and water.

Dispose of weighing paper, gloves, and other contaminated disposable materials in a

designated hazardous waste container.[8]

Wash hands thoroughly after the procedure is complete.

Exposure Controls and Personal Protection
A multi-layered approach is critical to prevent exposure.
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Control Level Specification Rationale and Reference

Engineering Controls

Chemical Fume Hood: All

handling of 2,6-

Bis(aminomethyl)phenol,

especially solids, must be

performed in a certified

chemical fume hood.

To control inhalation of dusts

or vapors.[10]

Eyewash & Safety Shower: An

ANSI-approved eyewash

station and safety shower must

be immediately accessible

(<10 seconds travel time).

For immediate

decontamination in case of

accidental contact.[10][12]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Wear

chemical splash goggles and a

face shield.

To protect against splashes

that could cause severe eye

damage.[10][11]

Skin Protection: Wear a fully

buttoned lab coat and an

apron (butyl rubber or

neoprene) if there is a

significant splash risk.[10]

To prevent skin contact.

Phenol can be absorbed

through the skin and cause

systemic toxicity.[3]

Hand Protection: Wear double

gloves. An inner nitrile glove

with an outer, more resistant

glove such as butyl rubber,

neoprene, or Viton® is

recommended. Change gloves

immediately if contaminated.

[10]

To prevent skin absorption.

Viton® gloves have shown

good breakthrough times for

related compounds.

Respiratory Protection: If dusts

or aerosols are generated

outside of a fume hood, a

NIOSH-approved respirator

with an organic vapor/acid gas

To prevent inhalation, which

can be a primary route of

exposure leading to systemic

effects.[13][14]
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cartridge and a P95/P100

particulate filter is required.

First Aid Measures
Immediate and appropriate first aid is critical following any exposure to phenol-containing

compounds.[3]
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Exposure Route First Aid Protocol Reference

Skin Contact

Immediate action is crucial.

Remove all contaminated

clothing. Wipe the affected

area immediately and

repeatedly with low-molecular-

weight polyethylene glycol

(PEG 300 or PEG 400). If PEG

is unavailable, flush with

copious amounts of water from

a safety shower for at least 15-

30 minutes. Seek immediate

medical attention.

[3][8][15]

Eye Contact

Immediately flush eyes with a

gentle but large stream of

water for at least 15 minutes,

holding the eyelids open. Seek

immediate medical attention.

Do not use PEG in the eyes.

[3][16]

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

oxygen. If breathing has

stopped, perform artificial

respiration. Seek immediate

medical attention.

[8][17]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and have

them drink one or two glasses

of water. Seek immediate

medical attention immediately.

[8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:
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Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), alcohol-

resistant foam, or water spray.[17][18]

Specific Hazards: The compound is combustible.[17] Heating may form explosive mixtures

with air and can release toxic fumes, including carbon monoxide, carbon dioxide, and

nitrogen oxides.[7][12]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[17][19]

Accidental Release:

Evacuate: Clear the area of all personnel.[11]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[11]

Clean-up (Solid Spill): Gently sweep or vacuum the material into a suitable, labeled container

for hazardous waste disposal. Avoid generating dust.[12][17]

Clean-up (Liquid Spill): Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a sealed container for disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[1] The storage area should be locked or accessible only to authorized personnel. It may be

light-sensitive and should be stored protected from light.[10]

Stability: The compound is stable under recommended storage conditions.[11]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and bases.[7][12][17]
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Caption: Hierarchy of controls for managing chemical exposure risk.
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Start: Weighing Protocol
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Caption: Experimental workflow for safe solution preparation.
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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